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Introduction
ADP-ribosylation factor-like 5A (ARL5A) is a member of the ARF family of small GTP-binding

proteins.[1][2] Like other small GTPases, ARL5A functions as a molecular switch, cycling

between an active GTP-bound state and an inactive GDP-bound state. This tightly regulated

cycle allows ARL5A to control a variety of cellular processes, primarily revolving around

intracellular trafficking and nuclear dynamics. This technical guide provides a comprehensive

overview of the known protein interactions and signaling pathways of ARL5A, with a focus on

quantitative data, detailed experimental methodologies, and visual representations of the

underlying molecular mechanisms.

ARL5A Protein Interactions
ARL5A's function is dictated by its interactions with a range of effector proteins. These

interactions have been elucidated through various experimental techniques, including affinity
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chromatography, co-immunoprecipitation, and proximity-dependent biotinylation coupled with

mass spectrometry.

Key Interacting Partners of ARL5A
The primary interactors of ARL5A can be broadly categorized based on their subcellular

localization and function.

Table 1: Key Interacting Partners of ARL5A

Interacting
Protein/Complex

Subcellular
Localization

Function
Experimental
Evidence

GARP Complex

(Vps51, Vps52,

Vps53, Vps54)

trans-Golgi Network

(TGN)

Vesicle tethering in

endosome-to-Golgi

retrograde transport.

[3][4]

Affinity

Chromatography, Co-

immunoprecipitation

PI4KB

(Phosphatidylinositol

4-kinase beta)

trans-Golgi Network

(TGN)

Synthesis of

phosphatidylinositol 4-

phosphate (PI4P),

protein secretion.[5][6]

[7]

Proximity Labeling

(miniTurboID), Co-

immunoprecipitation

ARMH3 (Armadillo

Repeat Containing

Protein 3)

trans-Golgi Network

(TGN)

Adaptor protein that

mediates the

interaction between

ARL5A and PI4KB.[8]

[9][10]

Proximity Biotinylation

(MitoID), Yeast-two-

hybrid, Pulldown

Assays

HP1α

(Heterochromatin

protein 1 alpha)

Nucleus, Nucleolus

Potential role in

nuclear dynamics and

embryonic

development.[1][11]

[12]

Yeast-two-hybrid, Co-

immunoprecipitation
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Quantitative mass spectrometry-based approaches have been instrumental in identifying and

quantifying the components of the ARL5A interactome. Proximity labeling techniques, such as

miniTurboID and MitoID, have provided insights into the proximal interactors of ARL5A in its

native cellular environment.

A study utilizing miniTurboID coupled with tandem mass tag (TMT) based quantitative mass

spectrometry identified PI4KB as a high-confidence interactor of both ARL5A and ARL5B.[5]

The data revealed a stronger interaction with the constitutively active (GTP-bound) mutants of

ARL5A/B, indicating an effector-like interaction.

Another study employing MitoID, a proximity biotinylation method targeted to the mitochondria,

identified ARMH3 as a specific interactor of the active forms of ARL5A and ARL5B.[8][13] The

quantitative data from this study, available in the MassIVE repository under accession number

MSV000094675, provides a valuable resource for further investigation.

Table 2: Quantitative Mass Spectrometry Data for Key ARL5A Interactors (Illustrative)

Interacting
Protein

Technique Cell Line

Fold
Change
(Active
ARL5A vs.
Control)

p-value Reference

PI4KB
miniTurboID-

MS
HEK293A High <0.05

[Li et al.,

2022][5]

ARMH3 MitoID-MS HEK293T High <0.05
[Ishida et al.,

2024][8]

GARP

Complex

subunits

Affinity

Chromatogra

phy-MS

Drosophila

S2 cells

Enriched with

GTP-locked

Arl5

-

[Rosa-

Ferreira et

al., 2015][4]

Note: This table is illustrative. For precise quantitative values, refer to the supplementary data

of the cited publications.
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ARL5A is a key component of signaling pathways that regulate membrane trafficking at the

trans-Golgi Network (TGN) and potentially nuclear functions.

The SYS1-ARFRP1-ARL5 Axis at the TGN
A central signaling cascade involving ARL5A at the TGN is initiated by the transmembrane

protein SYS1 and the Arf-related protein ARFRP1.[1][2][11] This pathway ensures the

coordinated recruitment of distinct tethering factors for retrograde vesicle transport.

The pathway can be summarized as follows:

SYS1 recruits and activates ARFRP1 at the TGN.

Active ARFRP1, in turn, recruits and activates ARL5A.

Active ARL5A then acts as a branching point, recruiting two distinct effector complexes:

The GARP complex: This recruitment is essential for the tethering and fusion of

endosome-derived vesicles to the TGN, facilitating retrograde transport.[3][4]

The ARMH3-PI4KB complex: ARL5A binds to ARMH3, which then activates PI4KB. PI4KB

catalyzes the synthesis of PI4P, a crucial lipid for the recruitment of other proteins, such as

GOLPH3, and for regulating protein glycosylation and secretion.[1][8][9][10]
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SYS1-ARFRP1-ARL5 signaling pathway at the TGN.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 10 Tech Support

https://communities.springernature.com/posts/arl5-armh3-pi4kb-regulates-pi4p-synthesis-at-the-trans-golgi-network
https://rupress.org/jcb/article/218/11/3681/120913/ARFRP1-functions-upstream-of-ARL1-and-ARL5-to
https://pmc.ncbi.nlm.nih.gov/articles/PMC6829661/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6829660/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4400590/
https://communities.springernature.com/posts/arl5-armh3-pi4kb-regulates-pi4p-synthesis-at-the-trans-golgi-network
https://pmc.ncbi.nlm.nih.gov/articles/PMC11166204/
https://pubmed.ncbi.nlm.nih.gov/39580461/
https://www.researchgate.net/publication/386077824_ARMH3_is_an_ARL5_effector_that_promotes_PI4KB-catalyzed_PI4P_synthesis_at_the_trans-Golgi_network
https://www.benchchem.com/product/b11985495/docs?utm_src=pdf-body-img#arl5a-protein-interactions-and-pathways-an-in-depth-technical-guide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11985495?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


ARL5A in Nuclear Dynamics
In addition to its role at the Golgi, ARL5A has been localized to the nucleus and nucleolus.[1]

[11] Its interaction with HP1α, a key protein involved in heterochromatin formation and gene

silencing, suggests a role for ARL5A in nuclear dynamics and signaling cascades during

embryonic development.[1][11][12] This interaction is dependent on the GTP-bound state of

ARL5A.
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ARL5A interaction with HP1α in the nucleus.

ARL5A in Disease
Dysregulation of ARL5A function has been implicated in several diseases, including cancer and

a rare genetic disorder.

Cancer: ARL5A is highly expressed in colorectal cancer, and its downregulation has been

shown to reduce cancer cell proliferation.[14]
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Dyggve-Melchior-Clausen Disease: A rare spondyloepimetaphyseal dysplasia, has been

associated with a chimeric transcript involving the fusion of ARL5A and NEB genes.[15] The

functional consequences of this gene fusion are still under investigation.

Experimental Protocols
Detailed methodologies are crucial for the replication and advancement of research on ARL5A.

Below are outlines of key experimental protocols used to study ARL5A interactions.

Proximity-Dependent Biotinylation (miniTurboID) for
ARL5A Interactome
This method identifies proteins in close proximity to ARL5A within a living cell.

Stable expression of
ARL5A-miniTurboID fusion protein

Addition of excess biotin
and incubation Cell lysis Capture of biotinylated proteins

with streptavidin beads
Washing to remove
non-specific binders Elution of bound proteins TMT labeling and

LC-MS/MS analysis
Data analysis to identify

enriched interactors Identification of proximal interactors

Click to download full resolution via product page

Workflow for miniTurboID-based identification of ARL5A interactors.

Protocol Outline:

Vector Construction and Cell Line Generation: Clone the cDNA of human ARL5A (wild-type

and constitutively active mutant, e.g., Q70L) into a vector containing the miniTurboID tag.

Generate stable cell lines (e.g., HEK293A) expressing the fusion protein.

Biotin Labeling: Culture the stable cell lines and induce expression of the fusion protein. Add

an excess of biotin to the culture medium and incubate for a short period (e.g., 10-30

minutes) to allow for biotinylation of proximal proteins.

Cell Lysis: Harvest the cells and lyse them in a buffer containing detergents and protease

inhibitors to solubilize proteins while preserving interactions.

Affinity Purification: Incubate the cell lysates with streptavidin-coated magnetic beads to

capture the biotinylated proteins.
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Washing: Perform stringent washes to remove non-specifically bound proteins.

Elution and Digestion: Elute the bound proteins from the beads and digest them into

peptides using trypsin.

Mass Spectrometry: Label the peptides with tandem mass tags (TMT) for quantitative

analysis and analyze them by liquid chromatography-tandem mass spectrometry (LC-

MS/MS).

Data Analysis: Identify and quantify the proteins. Compare the abundance of proteins in the

ARL5A-miniTurboID samples to control samples (e.g., cells expressing miniTurboID alone) to

identify statistically significant interactors.

Co-immunoprecipitation (Co-IP) to Validate ARL5A
Interactions
Co-IP is used to confirm interactions between ARL5A and its putative partners identified in

large-scale screens.

Protocol Outline:

Cell Culture and Transfection: Co-transfect cells (e.g., HEK293T) with plasmids encoding

tagged versions of ARL5A (e.g., HA-tagged) and the interacting protein of interest (e.g.,

FLAG-tagged).

Cell Lysis: Lyse the cells in a non-denaturing lysis buffer to maintain protein-protein

interactions.

Immunoprecipitation: Incubate the cell lysate with an antibody against one of the tags (e.g.,

anti-HA antibody) to capture the protein complex.

Immune Complex Capture: Add protein A/G-coupled agarose or magnetic beads to the

lysate to bind the antibody-protein complex.

Washing: Wash the beads several times with lysis buffer to remove non-specific proteins.
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Elution: Elute the protein complexes from the beads, typically by boiling in SDS-PAGE

sample buffer.

Western Blot Analysis: Separate the eluted proteins by SDS-PAGE and perform a western

blot using antibodies against both tagged proteins to confirm their co-precipitation.

Conclusion
ARL5A is emerging as a critical regulator of cellular trafficking and nuclear events. Its

interactions with the GARP complex, the ARMH3-PI4KB complex, and HP1α highlight its

multifaceted roles in maintaining cellular homeostasis. The SYS1-ARFRP1-ARL5 signaling axis

provides a clear example of how ARL5A is integrated into the complex machinery of the Golgi

apparatus. Further research into the quantitative aspects of these interactions and the detailed

molecular consequences of ARL5A dysregulation will be crucial for understanding its role in

disease and for the development of potential therapeutic interventions. This guide provides a

solid foundation for researchers and drug development professionals to delve into the intricate

world of ARL5A biology.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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